2-cyclohexyl-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide

• IUPAC Name: 2-cyclohexyl-N-(2-methoxydibenzofuran-3-yl)acetamide
• InChI: InChI=1S/C21H23NO3/c1-24-20-12-16-15-9-5-6-10-18(15)25-19(16)13-17(20)22-21(23)11-14-7-3-2-4-8-14/h5-6,9-10,12-14H,2-4,7-8,11H2,1H3,(H,22,23)
• InChI Key: WJYHFKHVUAXDOS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C3=CC=CC=C3O2)NC(=O)CC4CCCCC4
• Molecular Formula: C21H23NO3
• Molecular Weight: 337.4 g/mol

Description

2-cyclohexyl-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide, also known as CDMB is a chemical compound that has gained attention in the scientific community due to its potential therapeutic properties. CDMB is a synthetic compound that belongs to the family of amides and is known to have anti-inflammatory and analgesic effects.

Mechanism of Action

The exact mechanism of action of 2-cyclohexyl-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide is not fully understood. However, it is believed that this compound acts by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. This compound has also been shown to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
This compound has been found to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have neuroprotective effects in a rat model of cerebral ischemia. Furthermore, this compound has been found to have anti-tumor properties in vitro. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 2-cyclohexyl-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide in lab experiments is its potential therapeutic properties. This compound has been found to have anti-inflammatory, analgesic, neuroprotective, and anti-tumor properties. However, one limitation of using this compound in lab experiments is its synthetic nature. Synthetic compounds may have different pharmacokinetic and pharmacodynamic properties compared to natural compounds. Furthermore, the purity of this compound may affect its efficacy in lab experiments.

Future Directions

There are several future directions for the study of 2-cyclohexyl-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide. One direction is to further investigate the mechanism of action of this compound. Understanding the exact mechanism of action of this compound may lead to the development of more effective therapeutic interventions. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound. This information will be useful in determining the appropriate dosage and administration of this compound in clinical settings. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.

Scientific Research Applications

2-cyclohexyl-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide has been extensively studied for its potential therapeutic properties. It has been found to have anti-inflammatory and analgesic effects in animal models. This compound has also been shown to have neuroprotective effects in a rat model of cerebral ischemia. Furthermore, this compound has been found to have anti-tumor properties in vitro.